Cas no 321309-27-7 (3,5-Dimethyl-4-isoxazolyl Isothiocyanate)

• Product Name: 3,5-Dimethyl-4-isoxazolyl Isothiocyanate
• CAS No: 321309-27-7
• MF: C₆H₆N₂OS
• MW: 154.189639568329
• MDL: MFCD02681978
• CID: 303561
• PubChem ID: 2776152
• Update Time: 2025-05-25

3,5-Dimethyl-4-isoxazolyl Isothiocyanate Chemical and Physical Properties

Names and Identifiers

• Isoxazole,4-isothiocyanato-3,5-dimethyl-
• 3,5-DIMETHYL-4-ISOXAZOLYL ISOTHIOCYANATE
• 4-isothiocyanato-3,5-dimethyl-1,2-oxazole
• 3,5-dimethylisoxazol-4-isothiocyanate
• 3,5-Dimethylisoxazol-4-yl isothiocyanate
• 4-Isothiocyanato-3,5-dimethyl-isoxazole
• 3,5-dimethyl4-isoxazolyl isothiocyanate
• 4-isothiocyanato-3,5-dimethylisoxazole
• DTXSID80379847
• 321309-27-7
• J-511350
• PS-10312
• 3,5-dimethyl-4-isoxazolylisothiocyanate
• SCHEMBL2825797
• VEJISXGKUSXQBS-UHFFFAOYSA-N
• AKOS000310656
• A821146
• BP-10978
• FT-0614678
• MFCD02681978
• 3,5-Dimethyl-4-isoxazolyl Isothiocyanate

• MDL： MFCD02681978
• Inchi： 1S/C6H6N2OS/c1-4-6(7-3-10)5(2)9-8-4/h1-2H3
• InChI Key： VEJISXGKUSXQBS-UHFFFAOYSA-N
• SMILES： S=C=NC1C(C)=NOC=1C

Computed Properties

• Exact Mass: 154.02000
• Monoisotopic Mass: 154.02008399g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 70.5Ų

Experimental Properties

• PSA: 70.48000
• LogP: 2.02570

3,5-Dimethyl-4-isoxazolyl Isothiocyanate Security Information

• Hazardous Material transportation number：UN 2810
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R20/21/22; R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Isoxazoles

Additional information on 3,5-Dimethyl-4-isoxazolyl Isothiocyanate

Recent Advances in the Study of 3,5-Dimethyl-4-isoxazolyl Isothiocyanate (CAS: 321309-27-7)

3,5-Dimethyl-4-isoxazolyl isothiocyanate (CAS: 321309-27-7) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a versatile building block in the synthesis of bioactive molecules, particularly in the development of novel antimicrobial and anticancer agents. This research brief aims to summarize the latest findings related to this compound, highlighting its synthesis, biological activity, and potential applications in drug discovery.

One of the key areas of research involving 3,5-Dimethyl-4-isoxazolyl isothiocyanate is its utility as a reactive intermediate in the synthesis of heterocyclic compounds. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its effectiveness in the preparation of isoxazole-thiourea hybrids, which exhibited potent inhibitory activity against bacterial pathogens such as Staphylococcus aureus and Escherichia coli. The study employed a combination of spectroscopic techniques (NMR, IR, and mass spectrometry) to confirm the structure of the synthesized derivatives, followed by in vitro antimicrobial assays to evaluate their efficacy.

In addition to its antimicrobial properties, recent investigations have explored the anticancer potential of 3,5-Dimethyl-4-isoxazolyl isothiocyanate derivatives. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that certain isothiocyanate-containing compounds derived from this scaffold showed promising cytotoxicity against human cancer cell lines, including breast (MCF-7) and lung (A549) cancer cells. Mechanistic studies revealed that these compounds induce apoptosis via the activation of caspase-3 and -9, suggesting their potential as chemotherapeutic agents. The study also highlighted the importance of the isothiocyanate functional group in mediating these biological effects.

Another notable advancement is the application of 3,5-Dimethyl-4-isoxazolyl isothiocyanate in the design of enzyme inhibitors. Research published in ACS Chemical Biology (2023) identified this compound as a key precursor for the development of covalent inhibitors targeting cysteine proteases, which are implicated in various diseases, including parasitic infections and neurodegenerative disorders. The study utilized molecular docking and kinetic assays to demonstrate the selective binding and inhibition of the target enzymes, providing a foundation for further optimization of these inhibitors.

Despite these promising findings, challenges remain in the practical application of 3,5-Dimethyl-4-isoxazolyl isothiocyanate. Issues such as compound stability, bioavailability, and potential off-target effects need to be addressed in future studies. Recent efforts have focused on modifying the chemical scaffold to improve these properties, as evidenced by a 2024 patent application detailing novel formulations of isothiocyanate derivatives with enhanced pharmacokinetic profiles.

In conclusion, 3,5-Dimethyl-4-isoxazolyl isothiocyanate (CAS: 321309-27-7) continues to be a valuable compound in chemical biology and drug discovery. Its versatility as a synthetic intermediate and its diverse biological activities make it a promising candidate for the development of new therapeutic agents. Ongoing research is expected to further elucidate its mechanisms of action and expand its applications in medicine.